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Compound Name: Trimethyl thallium

Cat. No.: B15394152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylthallium (TMT), an organometallic compound of thallium, presents a unique set of

physical and chemical properties that warrant detailed investigation. This technical guide

provides a comprehensive overview of TMT, including its structural characteristics,

physicochemical parameters, and reactivity. Detailed experimental protocols for its synthesis

and characterization using modern spectroscopic techniques are presented. Furthermore, this

document elucidates the known biological interactions and toxicological profile of TMT, with a

focus on its impact on cellular signaling pathways. This guide is intended to serve as a

foundational resource for researchers in chemistry, toxicology, and drug development who are

working with or investigating this highly toxic and reactive compound.

Physical Properties
Trimethylthallium is a colorless, volatile, and highly toxic solid at room temperature.[1] It is

sensitive to light and air, necessitating careful handling in a controlled environment. The key

physical properties of TMT are summarized in the table below.
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Property Value Reference

Molecular Formula C₃H₉Tl [2]

Molecular Weight 249.49 g/mol [2]

Melting Point 38.5 °C [1]

Boiling Point Decomposes above 90 °C [1]

Appearance Colorless solid [1]

Crystal Structure Tetragonal [1]

Space Group P4₂/n [1]

Lattice Constants a = b = 13.464 Å, c = 6.379 Å [1]

Enthalpy of Fusion (ΔfusH) 16.74 kJ/mol at 311.20 K [3]

Enthalpy of Sublimation

(ΔsubH)
57.30 kJ/mol at 281.00 K [3]

Enthalpy of Vaporization

(ΔvapH)

37.90 - 40.60 kJ/mol at 335.50

- 338.50 K
[3]

Chemical Properties
Trimethylthallium is a reactive organometallic compound, susceptible to both oxidation and

hydrolysis.[1] It is monomeric in the gas phase and in solution.[1]

Synthesis: Trimethylthallium can be synthesized via the reaction of dimethylthallium chloride

with methyllithium.[1] An alternative route involves the reaction of methyllithium with methyl

iodide and thallium(I) iodide.[1]

Reactivity: TMT participates in exchange reactions, for instance, with bis(trimethylsilyl)mercury

to yield tris(trimethylsilyl)thallium.[4] It is known to react with compounds containing acidic

hydrogen.

Decomposition: Trimethylthallium undergoes explosive decomposition at temperatures above

90 °C.[1]
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Experimental Protocols
Synthesis of Trimethylthallium
This protocol is a generalized procedure based on known methods for the synthesis of

organometallic compounds and should be performed with extreme caution in a well-ventilated

fume hood with appropriate personal protective equipment.

Materials:

Dimethylthallium chloride

Methyllithium solution in diethyl ether

Anhydrous diethyl ether

Schlenk line apparatus

Dry glassware

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), suspend dimethylthallium chloride in

anhydrous diethyl ether in a flame-dried Schlenk flask equipped with a magnetic stir bar.

Cool the suspension to 0 °C using an ice bath.

Slowly add a stoichiometric amount of methyllithium solution to the stirred suspension via a

syringe or dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress by appropriate analytical techniques (e.g., NMR spectroscopy

of an aliquot).

Upon completion, the reaction mixture will contain a precipitate of lithium chloride. Filter the

mixture under inert atmosphere to remove the salt.
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The filtrate contains the trimethylthallium solution. The solvent can be removed under

reduced pressure to yield the solid product. Due to its volatility and toxicity, it is often

preferable to use the solution directly for subsequent reactions.

Spectroscopic Characterization
Sample Preparation:

Due to its air and moisture sensitivity, prepare the NMR sample in a glovebox or using

Schlenk techniques.

Dissolve a small amount of trimethylthallium in a deuterated solvent (e.g., benzene-d₆ or

toluene-d₈) that has been thoroughly dried and degassed.

Transfer the solution to an NMR tube and seal it.

Instrument Parameters (generalized for a 500 MHz spectrometer):

Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

Solvent: Benzene-d₆.

Temperature: 298 K.

Number of Scans: 16 or more, depending on the concentration.

Relaxation Delay: 1-2 seconds.

Spectral Width: 0-10 ppm.

The ¹H NMR spectrum of trimethylthallium is expected to show a sharp singlet for the methyl

protons, with satellite peaks due to coupling with the thallium isotopes (²⁰³Tl and ²⁰⁵Tl).[5]

Sample Preparation (for a solid sample as a Nujol mull):

In a glovebox, grind a small amount of solid trimethylthallium with a drop of Nujol (mineral oil)

in an agate mortar and pestle to create a fine paste.[6]
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Spread the mull evenly between two potassium bromide (KBr) or sodium chloride (NaCl)

plates.[7]

Mount the plates in the sample holder of the FTIR spectrometer.

Instrument Parameters:

Scan Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

A background spectrum of the clean KBr/NaCl plates should be recorded and subtracted

from the sample spectrum.

Handling of the volatile and toxic trimethylthallium for mass spectrometry requires specialized

inlet systems and safety precautions.

Ionization Method:

For volatile organometallic compounds like trimethylthallium, Electron Ionization (EI) or

Chemical Ionization (CI) are suitable methods.[8] Electrospray Ionization (ESI) or Matrix-

Assisted Laser Desorption/Ionization (MALDI) could also be considered, particularly for

studying complexes or reaction products.[8]

Experimental Considerations:

The sample can be introduced via a direct insertion probe for solids or through a gas

chromatography (GC) interface for volatile samples.

The mass spectrum will show the molecular ion peak and fragmentation patterns

characteristic of the loss of methyl groups.

Biological Interactions and Signaling Pathways
The toxicity of thallium compounds, including trimethylthallium, is primarily attributed to the

similarity in ionic radius and charge of the thallium(I) ion (Tl⁺) to the potassium ion (K⁺).[9] This
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allows Tl⁺ to interfere with numerous potassium-dependent cellular processes.

Key Mechanisms of Toxicity:

Disruption of Potassium Homeostasis: Tl⁺ can enter cells through potassium channels and

transporters, disrupting the cellular potassium balance.[9]

Enzyme Inhibition: Thallium has a high affinity for sulfhydryl groups (-SH) in proteins, leading

to the inhibition of various enzymes crucial for cellular metabolism.[10]

Mitochondrial Dysfunction: Tl⁺ accumulation in mitochondria disrupts the electron transport

chain, leading to impaired cellular respiration and increased production of reactive oxygen

species (ROS).[9][11]

Oxidative Stress: The increase in ROS production leads to oxidative damage to lipids,

proteins, and DNA.[9][11]

While specific signaling pathways directly modulated by the trimethylthallium molecule are not

extensively characterized beyond the general mechanisms of thallium toxicity, its neurotoxic

effects suggest interference with critical neuronal signaling. The neurotoxicity of similar

organometallic compounds, such as trimethyltin, involves the activation of various kinases and

inflammatory pathways, which may provide a model for understanding the molecular

mechanisms of trimethylthallium-induced neurodegeneration.[12][13]

Visualizations
Molecular Structure of Trimethylthallium
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Caption: Molecular structure of trimethylthallium.

Experimental Workflow for Trimethylthallium Characterization
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Caption: A typical experimental workflow for the synthesis and characterization of

trimethylthallium.
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Cellular Toxicity Pathway of Thallium
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Caption: Simplified signaling pathway of thallium-induced cellular toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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